Cas no 1173100-38-3 (N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride)

• Product Name: N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride
• CAS No: 1173100-38-3
• MF: C₁₂H₂₄ClN₃O₂
• MW: 277.790862083435
• MDL: MFCD09863365
• CID: 4575044
• PubChem ID: 43810500
• Update Time: 2025-05-19

N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide hydrochloride
• N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride
• N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide;hydrochloride
• N-(2-morpholinoethyl)piperidine-4-carboxamide hydrochloride
• N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamidehydrochloride
• SCHEMBL15352721
• 1173100-38-3
• EN300-30541
• G56997
• LGAAVRRTLNQRQG-UHFFFAOYSA-N

• MDL： MFCD09863365
• Inchi： 1S/C12H23N3O2.ClH/c16-12(11-1-3-13-4-2-11)14-5-6-15-7-9-17-10-8-15;/h11,13H,1-10H2,(H,14,16);1H
• InChI Key： LGAAVRRTLNQRQG-UHFFFAOYSA-N
• SMILES： N1CCC(C(NCCN2CCOCC2)=O)CC1.[H]Cl

Computed Properties

• Exact Mass: 277.156
• Monoisotopic Mass: 277.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2

Additional information on N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride

Research Brief on N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride (CAS: 1173100-38-3)

N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride (CAS: 1173100-38-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its morpholine and piperidine moieties, has been the subject of recent studies due to its potential applications in drug discovery and development. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features make it a versatile scaffold for the development of compounds targeting various biological pathways, including central nervous system (CNS) disorders and cancer. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific receptor systems, particularly those involved in neurotransmission and cell signaling. For instance, recent findings suggest that derivatives of N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride exhibit promising activity as inhibitors of certain kinase enzymes, which are implicated in cancer progression. These findings underscore the compound's potential as a lead structure for the development of targeted therapies.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride. Studies indicate that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, facilitating the design of more potent and selective analogs.

In conclusion, N-[2-(morpholin-4-yl)ethyl]piperidine-4-carboxamide hydrochloride (CAS: 1173100-38-3) represents a promising chemical entity with diverse applications in drug discovery. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its therapeutic profile. The compound's unique structural and functional attributes position it as a valuable tool for advancing our understanding of complex biological systems and developing novel treatments for various diseases.